Cas no 954246-27-6 (3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide
• CAS No: 954246-27-6
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 5753652
• PubChem ID: 16892504
• Update Time: 2025-05-27

3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000920026
• 954246-27-6
• SR-01000920026-1
• 3-(4-methoxyphenyl)-N-(3-(2-phenylmorpholino)propyl)propanamide
• 3-(4-methoxyphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide
• VU0630066-1
• AKOS024490852
• F5022-0114
• 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide

• InChI Key： SWTMHQFBPZKRBS-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(CCC2C=CC(=CC=2)OC)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.22564282g/mol
• Monoisotopic Mass: 382.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide

Research Brief on 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide (CAS: 954246-27-6)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide (CAS: 954246-27-6). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The brief synthesizes recent findings from academic literature, industry reports, and technical documents to present a comprehensive overview of its pharmacological properties, mechanisms of action, and potential clinical applications.

The compound, with its unique chemical structure, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its affinity for certain receptor types, suggesting its utility in targeting neurological and inflammatory disorders. The research methodologies employed in these studies include in vitro assays, molecular docking simulations, and in vivo models to elucidate its efficacy and safety profiles. These approaches have provided valuable insights into the compound's pharmacokinetics and pharmacodynamics.

One of the key findings from recent research is the compound's ability to interact with the central nervous system (CNS) receptors, particularly those involved in pain modulation and neuroprotection. Preliminary results indicate that 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide exhibits promising activity in reducing neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by data from animal models, where the compound demonstrated significant neuroprotective effects without notable adverse reactions.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Research has shown that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. These findings are particularly relevant for the development of novel chemotherapeutic agents with improved selectivity and reduced side effects. However, further preclinical and clinical studies are required to validate these observations and assess the compound's therapeutic index.

The synthesis and optimization of 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced bioavailability and target specificity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to the compound's biological activity, paving the way for the design of next-generation analogs with improved efficacy and safety profiles.

Despite the promising results, several challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed through rigorous pharmacokinetic and toxicological studies. Furthermore, the translation of preclinical findings to clinical settings will require extensive collaboration between academic researchers, pharmaceutical companies, and regulatory agencies to ensure the compound's safety and efficacy in human trials.

In conclusion, 3-(4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylpropanamide represents a promising candidate for the treatment of neurological and oncological disorders. Its unique pharmacological properties and mechanisms of action underscore its potential as a versatile therapeutic agent. Continued research and development efforts are essential to overcome existing challenges and fully realize its clinical potential. This brief serves as a valuable resource for researchers and professionals in the chemical biology and medicinal chemistry fields, providing a snapshot of the latest advancements and future directions for this compound.